Cas no 73336-40-0 ( )

• Product Name: &nbsp
• CAS No: 73336-40-0
• MF: C₃₀H₄₄O₇
• MW: 516.666170120239
• CID: 977973
• PubChem ID: 433362
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC328418
• 3-Ethoxy-2,3-dihydrowithaferin-A
• NSC-328418
• DTXSID50330884
• 73336-40-0
•  

• Inchi： 1S/C30H44O7/c1-6-35-23-13-24(32)29(5)21-9-10-28(4)19(16(3)22-11-15(2)18(14-31)27(34)36-22)7-8-20(28)17(21)12-25-30(29,37-25)26(23)33/h16-17,19-23,25-26,31,33H,6-14H2,1-5H3
• InChI Key： HMQRGVVCWGIDPE-UHFFFAOYSA-N
• SMILES： O1C2CC3C4CCC(C(C)C5CC(C)=C(CO)C(=O)O5)C4(C)CCC3C3(C)C(CC(C(C132)O)OCC)=O

Computed Properties

• Exact Mass: 516.30900
• Monoisotopic Mass: 516.30870374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.59000
• LogP: 3.59190